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Compound of Interest

Compound Name: Thozalinone-d5

Cat. No.: B12416649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Thozalinone-d5,

a deuterated analog of the psychostimulant Thozalinone. The information presented is intended

to support laboratory personnel in the safe use, storage, and disposal of this compound. Given

that Thozalinone-d5 is a labeled variant of Thozalinone, this document draws heavily on the

safety data available for the parent compound (CAS 655-05-0).

Chemical Identification and Properties
Thozalinone-d5 is the deuterium-labeled version of Thozalinone. It is primarily used in

research and forensic applications, often as an internal standard in analytical testing.[1] The

key physical and chemical properties are summarized below.

Table 1: Chemical Identity of Thozalinone and Thozalinone-d5
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Identifier Thozalinone Thozalinone-d5

IUPAC Name
2-(dimethylamino)-5-phenyl-

1,3-oxazol-4-one[2]

2-(Dimethylamino)-5-(phenyl-

d5)-2-oxazolin-4-one

Synonyms
Stimsen, Tozalinone, CL 39808

, NSC 170962[1][3]

CL 39808-d5, NSC 170962-d5,

Stimsen-d5, Tozalinone-d5[4]

[5]

CAS Number 655-05-0[1][6]
Not available (Unlabeled CAS:

655-05-0)[5]

Molecular Formula C₁₁H₁₂N₂O₂[2][6] C₁₁D₅H₇N₂O₂[4][5]

Molecular Weight 204.22 g/mol [2][7] 209.256 g/mol [4][5]

Table 2: Physicochemical Properties of Thozalinone

Property Value

Physical State
Solid, white to off-white crystalline powder[1][7]

[8]

Melting Point 133–136°C[1][8]

Boiling Point (Predicted) 294.8 ± 43.0 °C at 760 mmHg[1][6]

Density (Predicted) 1.19 ± 0.1 g/cm³[1][6]

pKa (Predicted) 0.50 ± 0.40[1][8]

Solubility
Soluble in DMSO (25 mg/mL) and other organic

solvents[7][8]

Hazard Identification and First Aid
While specific hazard classification for Thozalinone-d5 is not readily available, the data for

Thozalinone should be used as a primary reference. The compound should be handled with

care, assuming it may cause irritation upon contact.

General Precautionary Measures:
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Avoid dust formation.[6]

Avoid breathing mist, gas, or vapors.[6]

Avoid contact with skin and eyes.[6][9]

Use only in a well-ventilated area.[9]

Table 3: First Aid Protocols

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration and seek

immediate medical attention. Do not use mouth-

to-mouth resuscitation if the substance was

ingested or inhaled.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[6][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician for

medical advice.[9]

Handling, Storage, and Exposure Controls
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Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Safe Handling and Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Thozalinone-d5. The following

engineering controls and PPE are recommended:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood. Eyewash stations and safety showers should be readily accessible.[9]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

with an appropriate particulate filter.[6]

Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[9]

Storage Conditions
Store containers tightly closed in a dry, cool, and well-ventilated place.[9] Keep the compound

locked up and out of the reach of children.[9] Refer to the manufacturer's certificate of analysis

for specific storage temperature conditions.[9]

Accidental Release and Disposal
Accidental Release Measures: In the event of a spill, prevent further leakage if it is safe to do

so.[9] Wear appropriate PPE.[6] Avoid creating dust. Pick up the spilled material and transfer it

to properly labeled containers for disposal.[9]

Disposal Considerations: Disposal of Thozalinone-d5 and its containers must be conducted in

accordance with local, state, and federal regulations.

Pharmacological Profile and Mechanism of Action
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Thozalinone is a psychostimulant that acts as a dopamine-releasing agent (DRA) with

secondary activity on norepinephrine release.[3][8] Unlike amphetamines, it is believed to

enhance presynaptic dopamine synthesis and vesicular release with minimal impact on

serotonin pathways.[8] This mechanism contributes to its effects on mood and alertness.[7]
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Caption: Mechanism of action for Thozalinone.

Experimental Workflows and Safety Protocols
The following diagrams illustrate standardized workflows for handling chemical reagents and

applying hazard controls in a laboratory setting.

General Laboratory Handling Workflow
This workflow outlines the key stages of handling a chemical reagent like Thozalinone-d5 from

receipt to disposal.
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1. Receipt & Verification
- Check container integrity
- Verify label against order

2. Log & Store
- Record in chemical inventory

- Store per SDS guidelines

3. Pre-Use Preparation
- Review SDS

- Don appropriate PPE
- Prepare workspace in fume hood

4. Weighing & Aliquoting
- Use ventilated balance enclosure

- Handle carefully to avoid dust

5. Experimental Use
- Follow established protocol

- Maintain situational awareness

6. Decontamination & Cleanup
- Clean workspace and equipment

- Remove PPE correctly

7. Waste Disposal
- Segregate waste streams

- Dispose of according to regulations

Click to download full resolution via product page

Caption: Standard workflow for handling chemical reagents.

Hierarchy of Hazard Controls
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This diagram illustrates the prioritized approach to mitigating laboratory hazards, from most to

least effective.

Hierarchy of Controls (Most to Least Effective)

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: Prioritized hierarchy of hazard controls.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.[6]

Possibility of Hazardous Reactions: No data available.[6]
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Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.

Incompatible Materials: No data available.

Toxicological and Ecological Information
Acute Toxicity: No specific data available for oral, dermal, or inhalation routes.[6]

Skin Corrosion/Irritation: No data available.[6]

Serious Eye Damage/Irritation: No data available.[6]

Ecological Information: No data available on toxicity to fish, daphnia, or other aquatic

invertebrates. Persistence and degradability are unknown.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Users should consult the SDS provided by the manufacturer for the most

current and complete information. All laboratory work should be conducted by trained

professionals in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions-for-thozalinone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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